Cas no 1867548-66-0 (6-(((1r,4r)-4-Methylcyclohexyl)amino)pyridazin-3-ol)

• Product Name: 6-(((1r,4r)-4-Methylcyclohexyl)amino)pyridazin-3-ol
• CAS No: 1867548-66-0
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5043742
• Update Time: 2025-10-29

6-(((1r,4r)-4-Methylcyclohexyl)amino)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(((1r,4r)-4-methylcyclohexyl)amino)pyridazin-3-ol
• 3-[(4-methylcyclohexyl)amino]-1H-pyridazin-6-one
• 6-(((1r,4r)-4-Methylcyclohexyl)amino)pyridazin-3-ol

• Inchi： 1S/C11H17N3O/c1-8-2-4-9(5-3-8)12-10-6-7-11(15)14-13-10/h6-9H,2-5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： NUKJMJOVDQYHPL-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=NN1)NC1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.2
• Topological Polar Surface Area: 53.5

Additional information on 6-(((1r,4r)-4-Methylcyclohexyl)amino)pyridazin-3-ol

Introduction to 6-(((1R,4R)-4-Methylcyclohexyl)amino)pyridazin-3-ol (CAS No. 1867548-66-0)

6-(((1R,4R)-4-Methylcyclohexyl)amino)pyridazin-3-ol (CAS No. 1867548-66-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 6-(((1R,4R)-4-Methylcyclohexyl)amino)pyridazin-3-ol consists of a pyridazine ring substituted with an amino group attached to a (1R,4R)-4-methylcyclohexyl moiety. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The presence of the pyridazine ring, known for its versatile reactivity and pharmacological significance, makes this compound an interesting candidate for drug development.

Recent research has highlighted the potential of 6-(((1R,4R)-4-Methylcyclohexyl)amino)pyridazin-3-ol in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 6-(((1R,4R)-4-Methylcyclohexyl)amino)pyridazin-3-ol has also demonstrated anti-inflammatory effects. In vitro and in vivo studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory disorders. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions and the need for more effective therapeutic options.

The pharmacokinetic profile of 6-(((1R,4R)-4-Methylcyclohexyl)amino)pyridazin-3-ol has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it shows good tissue distribution, particularly in the brain. These characteristics make it a promising candidate for further clinical development.

To further understand the mechanism of action of 6-(((1R,4R)-4-Methylcyclohexyl)amino)pyridazin-3-ol, several molecular targets have been identified. One key target is the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in synaptic plasticity and neuronal excitotoxicity. Studies have shown that this compound can modulate NMDA receptor activity, potentially contributing to its neuroprotective effects. Additionally, it has been found to interact with other important targets such as G protein-coupled receptors (GPCRs) and ion channels.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(((1R,4R)-4-Methylcyclohexyl)amino)pyridazin-3-ol in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and support further investigation into its therapeutic potential.

In conclusion, 6-(((1R,4R)-4-Methylcyclohexyl)amino)pyridazin-3-ol (CAS No. 1867548-66-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.